Indanediones

Indanediones are a class of organic compounds derived from anthracene, specifically characterized by the absence of a hydrogen atom at positions 9 and 10, leaving an open lactone ring. These compounds are known for their bright colors, with yellow being one of the most common hues observed in various applications. Indanediones are widely used as intermediates in organic synthesis, serving as precursors to dyes and pigments due to their high stability and excellent lightfastness. Their versatile nature makes them valuable in the textile industry, where they contribute to vibrant coloration with minimal fading over time. Additionally, indanedione derivatives find applications in plastic additives, ink formulations, and pharmaceuticals, benefiting from their unique chemical properties that enhance material performance and durability.

Chemical Name	CAS	MF
1H-Indene-1,3(2H)-dione,2-[[4-(diethylamino)phenyl]methylene]-	34200-53-8	C₂₀H₁₉NO₂
6,8-Quinolinedisulfonic acid, 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-	94803-32-4	C₁₈H₁₁NO₈S₂
1,3-Indandione	606-23-5	C₉H₆O₂
Benzene,1-(1,2-diphenylethenyl)-2-(trifluoromethyl)-	6185-65-5	C₁₆H₉ClO₃
1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)-	6149-22-0	C₁₅H₉NO₄
Hydrindantin	5103-42-4	C₁₈H₁₀O₆
Acetic acid,2-[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]-1-(ethoxycarbonyl)hydrazide	130518-25-1	C₁₆H₁₆N₂O₅
Hydrazinecarboxylicacid, 2-[(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)methyl]-1-methyl-, ethylester	130518-26-2	C₁₄H₁₄N₂O₄
	62295-40-3	C₂₀H₂₂N₂O₂
2-[4-hydroxy-3,5-di(propan-2-yl)phenyl]indene-1,3-dione	38354-23-3	C₂₁H₂₂O₃

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